Cas no 57486-38-1 (BENZENEACETAMIDE, N-(AMINOIMINOMETHYL)-4-CHLORO-)

• Product Name: BENZENEACETAMIDE, N-(AMINOIMINOMETHYL)-4-CHLORO-
• CAS No: 57486-38-1
• MF: C₉H₁₀ClN₃O
• MW: 211.648200511932
• CID: 3373731
• PubChem ID: 137117755
• Update Time: 2025-04-21

BENZENEACETAMIDE, N-(AMINOIMINOMETHYL)-4-CHLORO- Chemical and Physical Properties

Names and Identifiers

• BENZENEACETAMIDE, N-(AMINOIMINOMETHYL)-4-CHLORO-
• 57486-38-1

• Inchi： 1S/C9H10ClN3O/c10-7-3-1-6(2-4-7)5-8(14)13-9(11)12/h1-4H,5H2,(H4,11,12,13,14)
• InChI Key： STNOHBVCPOGOJS-UHFFFAOYSA-N
• SMILES： C1(CC(NC(N)=N)=O)=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 211.0512396Da
• Monoisotopic Mass: 211.0512396Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 67.5Ų